Cas no 1261836-98-9 (2-(2,3-Difluorophenyl)-3,5-difluoropyridine)

• Product Name: 2-(2,3-Difluorophenyl)-3,5-difluoropyridine
• CAS No: 1261836-98-9
• MF: C₁₁H₅F₄N
• MW: 227.15771651268
• CID: 4924843
• Update Time: 2025-06-08

2-(2,3-Difluorophenyl)-3,5-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-Difluorophenyl)-3,5-difluoropyridine

• Inchi： 1S/C11H5F4N/c12-6-4-9(14)11(16-5-6)7-2-1-3-8(13)10(7)15/h1-5H
• InChI Key： VBZGRGKAVYBKKU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(=CC(=CN=1)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-(2,3-Difluorophenyl)-3,5-difluoropyridine

Introduction to 2-(2,3-Difluorophenyl)-3,5-difluoropyridine (CAS No. 1261836-98-9)

2-(2,3-Difluorophenyl)-3,5-difluoropyridine, with the CAS number 1261836-98-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with difluorophenyl and difluoro groups. These substituents confer specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(2,3-Difluorophenyl)-3,5-difluoropyridine is C₁₀H₄F₄N, and its molecular weight is approximately 216.14 g/mol. The compound's structure consists of a pyridine ring with two fluorine atoms at the 3 and 5 positions, and a 2,3-difluorophenyl group attached to the 2-position of the pyridine ring. This arrangement provides a rigid and planar structure that can interact with biological targets in specific ways.

In recent years, 2-(2,3-Difluorophenyl)-3,5-difluoropyridine has been extensively studied for its potential applications in drug discovery. One of the key areas of interest is its use as a building block in the synthesis of novel pharmaceuticals. The presence of multiple fluorine atoms can enhance the lipophilicity and metabolic stability of drug candidates, which are crucial factors for optimizing their pharmacokinetic properties.

A notable example of its application is in the development of inhibitors for various enzymes and receptors. For instance, researchers have utilized 2-(2,3-Difluorophenyl)-3,5-difluoropyridine as a core scaffold to design potent inhibitors of kinases, which are important targets in cancer therapy. The fluorinated substituents on the pyridine ring can improve binding affinity and selectivity for specific kinases, leading to more effective therapeutic agents.

Beyond its use in pharmaceuticals, 2-(2,3-Difluorophenyl)-3,5-difluoropyridine has also shown promise in the field of agrochemicals. Fluorinated compounds are known for their ability to enhance the efficacy and stability of pesticides and herbicides. By incorporating this compound into agrochemical formulations, researchers aim to develop more sustainable and environmentally friendly products that can effectively control pests and weeds while minimizing ecological impact.

The synthesis of 2-(2,3-Difluorophenyl)-3,5-difluoropyridine has been optimized through various synthetic routes to ensure high yields and purity. One common method involves the reaction of 2-bromopyridine with 2,3-difluorobenzeneboronic acid in the presence of a palladium catalyst. This Suzuki coupling reaction is highly efficient and can be scaled up for industrial production. Other synthetic strategies include direct fluorination methods and transition metal-catalyzed cross-coupling reactions.

In terms of safety and handling, it is important to note that while 2-(2,3-Difluorophenyl)-3,5-difluoropyridine is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The physical properties of 2-(2,3-Difluorophenyl)-3,5-difluoropyridine, including its melting point (approximately 70°C) and boiling point (around 180°C at reduced pressure), make it suitable for various chemical processes. Its solubility in common organic solvents such as dichloromethane and dimethylformamide facilitates its use in synthetic reactions.

In conclusion, 2-(2,3-Difluorophenyl)-3,5-difluoropyridine (CAS No. 1261836-98-9) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing medical treatments and agricultural practices.